Cas no 2171910-77-1 (5-ethyl-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide)

5-Ethyl-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide is a triazole-based carboxamide derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 1,2,3-triazole core substituted with an ethyl group at the 5-position and a hydroxy-2-methylpropyl moiety at the 1-position, enhancing its solubility and reactivity. The carboxamide functional group contributes to its versatility as a synthetic intermediate or bioactive scaffold. This compound may exhibit favorable stability and bioavailability due to its balanced hydrophilicity and lipophilicity. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies, particularly in the development of enzyme inhibitors or receptor modulators. The presence of both polar and non-polar substituents allows for tunable interactions in biological systems.

5-ethyl-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide structure

2171910-77-1 structure

Product Name:5-ethyl-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide

CAS No:2171910-77-1

MF:C₉H₁₆N₄O₂

MW:212.248941421509

CID:5793684

PubChem ID:165762608

Update Time:2025-09-25

5-ethyl-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- 5-ethyl-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide
- 2171910-77-1
- EN300-1593873
- Inchi： 1S/C9H16N4O2/c1-4-6-7(8(10)14)11-12-13(6)5-9(2,3)15/h15H,4-5H2,1-3H3,(H2,10,14)
- InChI Key： DZOWIUBVGBFCLI-UHFFFAOYSA-N
- SMILES： OC(C)(C)CN1C(=C(C(N)=O)N=N1)CC

Computed Properties

Exact Mass: 212.12732577g/mol
Monoisotopic Mass: 212.12732577g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 94Å²

5-ethyl-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1593873-0.05g	5-ethyl-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide	2171910-77-1	0.05g	$1020.0	2023-06-04
Enamine	EN300-1593873-0.1g	5-ethyl-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide	2171910-77-1	0.1g	$1068.0	2023-06-04
Enamine	EN300-1593873-0.25g	5-ethyl-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide	2171910-77-1	0.25g	$1117.0	2023-06-04
Enamine	EN300-1593873-0.5g	5-ethyl-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide	2171910-77-1	0.5g	$1165.0	2023-06-04
Enamine	EN300-1593873-1.0g	5-ethyl-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide	2171910-77-1	1g	$1214.0	2023-06-04
Enamine	EN300-1593873-2.5g	5-ethyl-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide	2171910-77-1	2.5g	$2379.0	2023-06-04
Enamine	EN300-1593873-5.0g	5-ethyl-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide	2171910-77-1	5g	$3520.0	2023-06-04
Enamine	EN300-1593873-10.0g	5-ethyl-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide	2171910-77-1	10g	$5221.0	2023-06-04
Enamine	EN300-1593873-50mg	5-ethyl-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide	2171910-77-1	50mg	$1020.0	2023-09-23
Enamine	EN300-1593873-100mg	5-ethyl-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide	2171910-77-1	100mg	$1068.0	2023-09-23

5-ethyl-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide Related Literature

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Additional information on 5-ethyl-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide

5-Ethyl-1-(2-Hydroxy-2-Methylpropyl)-1H-1,2,3-Triazole-4-Carboxamide: A Comprehensive Overview

The compound 5-Ethyl-1-(2-Hydroxy-2-Methylpropyl)-1H-1,2,3-Triazole-4-Carboxamide, identified by the CAS number 2171910-77-1, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds widely used in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a triazole ring substituted with an ethyl group at position 5 and a hydroxypentanamide group at position 4. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of 5-Ethyl-1-(2-Hydroxy-2-Methylpropyl)-1H-1,2,3-Triazole-4-Carboxamide as a versatile building block in organic synthesis. Its ability to undergo various transformations, such as nucleophilic substitutions and cycloadditions, makes it an invaluable intermediate in the development of bioactive molecules. For instance, researchers have successfully utilized this compound to synthesize novel antibiotics with enhanced potency against multidrug-resistant bacterial strains.

In the field of agrochemistry, this compound has shown promise as a precursor for herbicides and fungicides. Its ability to inhibit key enzymes involved in plant metabolism has been extensively studied. Recent advancements in green chemistry have also explored the use of this compound in developing eco-friendly pesticides that minimize environmental impact while maintaining efficacy.

The synthesis of 5-Ethyl-1-(2-Hydroxy-2-Methylpropyl)-1H-1,2,3-Triazole-4-Carboxamide involves a multi-step process that typically begins with the preparation of the triazole ring. This is followed by selective substitution reactions to introduce the desired substituents. The optimization of reaction conditions has been a focal point of recent research efforts, with studies demonstrating that microwave-assisted synthesis can significantly improve yield and reduce reaction time.

In terms of applications beyond traditional chemistry, this compound has found niche uses in materials science. Its ability to form stable coordination complexes with transition metals has led to its exploration as a ligand in catalytic systems. Recent findings suggest that it can enhance the catalytic activity of certain metal catalysts in cross-coupling reactions, which are critical in the synthesis of complex organic molecules.

The toxicological profile of 5-Ethyl-1-(2-Hydroxy-2-Methylpropyl)-1H-1,2,3-Triazole-4-Carboxamide has also been a subject of interest. Preclinical studies indicate that it exhibits low toxicity when administered at therapeutic doses. However, further research is required to fully understand its long-term effects and potential for bioaccumulation.

In conclusion, 5-Ethyl-1-(2-Hydroxy-2-Methylpropyl)-1H-1,2,3-Triazole-4-Carboxamide (CAS No: 2171910-77